Cas no 120784-87-4 (tetracontyl hexadecanoate)

• Product Name: tetracontyl hexadecanoate
• CAS No: 120784-87-4
• MF: C₅₆H₁₁₂O₂
• MW: 817.487298965454
• CID: 2617264
• PubChem ID: 71339790
• Update Time: 2025-04-21

tetracontyl hexadecanoate Chemical and Physical Properties

Names and Identifiers

• tetracontyl hexadecanoate
• Tetracontylpalmitate
• DTXSID10767137
• Tetracontyl palmitate
• 120784-87-4

• Inchi： 1S/C56H112O2/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-43-45-47-49-51-53-55-58-56(57)54-52-50-48-46-44-42-16-14-12-10-8-6-4-2/h3-55H2,1-2H3
• InChI Key： NQKGGBXGDVOPGO-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 816.86623281Da
• Monoisotopic Mass: 816.86623281Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 58
• Rotatable Bond Count: 54
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 28.2
• Topological Polar Surface Area: 26.3Ų